Cas no 181885-71-2 (1-bromo-2-(isopropoxymethyl)benzene)

• Product Name: 1-bromo-2-(isopropoxymethyl)benzene
• CAS No: 181885-71-2
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• MDL: MFCD14687018
• CID: 2133548
• PubChem ID: 61531826
• Update Time: 2025-05-25

1-bromo-2-(isopropoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(isopropoxymethyl)benzene
• SCHEMBL14744531
• DA-29693
• AKOS010793815
• GRVVRTKOGFUJML-UHFFFAOYSA-N
• 2-Bromobenzyl alcohol, isopropyl ether
• 1-Bromo-2-[(1-methylethoxy)methyl]benzene
• DTXSID901270673
• 1-Bromo-2-((1-methylethoxy)methyl)benzene
• 1-bromo-2-[(propan-2-yloxy)methyl]benzene
• N10193
• A1-44281
• 181885-71-2
• 1-Bromo-2-[(iso-propyloxy)methyl]benzene
• 1-bromo-2-(propan-2-yloxymethyl)benzene

• MDL： MFCD14687018
• Inchi： 1S/C10H13BrO/c1-8(2)12-7-9-5-3-4-6-10(9)11/h3-6,8H,7H2,1-2H3
• InChI Key： GRVVRTKOGFUJML-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1COC(C)C

Computed Properties

• Exact Mass: 228.01498Da
• Monoisotopic Mass: 228.01498Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-2-(isopropoxymethyl)benzene

1-Bromo-2-(Isopropoxymethyl)Benzene: A Comprehensive Overview

1-Bromo-2-(Isopropoxymethyl)Benzene, also known by its CAS No. 181885-71-2, is a versatile organic compound with significant applications in various fields of chemistry, particularly in organic synthesis and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the para position and an isopropoxymethyl group at the ortho position on a benzene ring. This configuration not only imparts distinctive chemical properties but also makes it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 1-Bromo-2-(Isopropoxymethyl)Benzene typically involves multi-step processes, often starting from benzene derivatives and incorporating functional groups through substitution or addition reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical processes.

One of the most notable applications of 1-Bromo-2-(Isopropoxymethyl)Benzene is in the field of medicinal chemistry. Researchers have explored its potential as a building block for drug discovery, particularly in the development of bioactive compounds with anti-inflammatory, antioxidant, and anticancer properties. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain cancer cell lines, suggesting its potential role in oncology drug development.

In addition to its role in pharmaceuticals, 1-Bromo-2-(Isopropoxymethyl)Benzene has found applications in polymer science. Its ability to act as a monomer or crosslinking agent has led to its use in the synthesis of advanced polymers with tailored mechanical and thermal properties. Recent research has focused on optimizing polymerization conditions to enhance the performance of materials derived from this compound.

The chemical stability and reactivity of 1-Bromo-2-(Isopropoxymethyl)Benzene make it an attractive candidate for use in electronic materials. Its electron-withdrawing groups can influence the electronic properties of conjugated systems, making it a potential component in organic semiconductors and optoelectronic devices.

From an environmental perspective, understanding the degradation pathways and toxicity profile of 1-Bromo-2-(Isopropoxymethyl)Benzene is crucial for assessing its safety in industrial and commercial applications. Recent studies have employed computational chemistry techniques to predict its environmental fate, providing insights into its persistence and bioaccumulation potential.

In conclusion, 1-Bromo-2-(Isopropoxymethyl)Benzene (CAS No. 181885-71-2) stands out as a multifaceted compound with diverse applications across various disciplines. Its structural features, combined with advancements in synthetic methodologies and material science, continue to expand its utility in both academic research and industrial settings.